Cas no 941889-42-5 (N-3-methoxy-4-(2-oxopyrrolidin-1-yl)phenylcyclopentanecarboxamide)

• Product Name: N-3-methoxy-4-(2-oxopyrrolidin-1-yl)phenylcyclopentanecarboxamide
• CAS No: 941889-42-5
• MF: C₁₇H₂₂N₂O₃
• MW: 302.368184566498
• CID: 5505872
• PubChem ID: 7686670
• Update Time: 2025-10-30

N-3-methoxy-4-(2-oxopyrrolidin-1-yl)phenylcyclopentanecarboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS008370499
• 941889-42-5
• F2783-0261
• N-[3-methoxy-4-(2-oxopyrrolidin-1-yl)phenyl]cyclopentanecarboxamide
• N-(3-methoxy-4-(2-oxopyrrolidin-1-yl)phenyl)cyclopentanecarboxamide
• N-3-methoxy-4-(2-oxopyrrolidin-1-yl)phenylcyclopentanecarboxamide

• Inchi： 1S/C17H22N2O3/c1-22-15-11-13(18-17(21)12-5-2-3-6-12)8-9-14(15)19-10-4-7-16(19)20/h8-9,11-12H,2-7,10H2,1H3,(H,18,21)
• InChI Key： GUDWACQSYAQDRW-UHFFFAOYSA-N
• SMILES： O=C(C1CCCC1)NC1C=CC(=C(C=1)OC)N1C(CCC1)=O

Computed Properties

• Exact Mass: 302.16304257g/mol
• Monoisotopic Mass: 302.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 58.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on N-3-methoxy-4-(2-oxopyrrolidin-1-yl)phenylcyclopentanecarboxamide

N-3-Methoxy-4-(2-Oxopyrrolidin-1-Yl)Phenylcyclopentanecarboxamide: A Comprehensive Overview

The compound with CAS No. 941889-42-5, known as N-3-methoxy-4-(2-oxopyrrolidin-1-yl)phenylcyclopentanecarboxamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which combines a methoxy-substituted phenyl group with a cyclopentanecarboxamide moiety and a 2-oxopyrrolidine ring. The combination of these functional groups imparts distinctive chemical properties, making it a promising candidate for various applications.

Recent studies have highlighted the potential of N-3-methoxyphenylcyclopentanecarboxamide derivatives in drug discovery, particularly in the development of bioactive compounds with anti-inflammatory and antioxidant properties. The 2-oxopyrrolidine ring, a key structural feature, has been shown to enhance the molecule's stability and bioavailability, making it suitable for therapeutic applications. Researchers have also explored the use of this compound in the synthesis of advanced materials, such as high-performance polymers and nanomaterials, due to its ability to form strong intermolecular interactions.

One of the most intriguing aspects of this compound is its ability to act as a versatile building block in organic synthesis. The methoxy group on the phenyl ring contributes to its reactivity, enabling it to participate in a wide range of chemical reactions, including nucleophilic substitutions and condensation reactions. This makes it an invaluable tool for chemists seeking to construct complex molecular architectures with precision.

In terms of industrial applications, N-3-methoxyphenylcyclopentanecarboxamide has shown promise in the formulation of agrochemicals and specialty chemicals. Its ability to modulate biological processes at the molecular level has led to its investigation as a potential herbicide or fungicide. Additionally, its compatibility with various manufacturing processes makes it a viable option for use in coatings, adhesives, and other industrial products.

From an environmental perspective, the synthesis and application of this compound have been optimized to minimize ecological impact. Researchers have developed eco-friendly synthesis routes that utilize renewable feedstocks and energy-efficient conditions. These advancements align with global efforts to promote sustainable chemistry and reduce carbon footprints.

In conclusion, N-3-methoxyphenylcyclopentanecarboxamide (CAS No. 941889-42-5) is a multifaceted compound with immense potential across diverse industries. Its unique structure, combined with cutting-edge research findings, positions it as a key player in the development of innovative solutions for healthcare, agriculture, and materials science. As research continues to uncover new applications and optimizations for this compound, its role in shaping future technologies will undoubtedly expand further.